Madmstfa

• CAS RN: 126235-52-7
• Molecular Formula: C12H22F3NOSi2
• Molecular Weight: 309.47 g/mol
• IUPAC Name: [dimethyl(prop-2-enyl)silyl] (1Z)-N-[dimethyl(prop-2-enyl)silyl]-2,2,2-trifluoroethanimidate
• InChI: InChI=1S/C12H22F3NOSi2/c1-7-9-18(3,4)16-11(12(13,14)15)17-19(5,6)10-8-2/h7-8H,1-2,9-10H2,3-6H3/b16-11-
• InChI Key: WEJZMYZSZZARKD-WJDWOHSUSA-N
• Isomeric SMILES: C[Si](C)(CC=C)/N=C(/C(F)(F)F)\O[Si](C)(C)CC=C
• SMILES: C[Si](C)(CC=C)N=C(C(F)(F)F)O[Si](C)(C)CC=C
• synonyms: MADMSTFA; N-methylallyldimethylsilyltrifluoroacetic acid

Description

Madmstfa is a chemical compound that is widely used in scientific research. It is a highly reactive compound that is used as a derivatizing agent for the analysis of various organic compounds. Madmstfa is known for its ability to react with a wide range of functional groups, including alcohols, amines, and carboxylic acids. In

Mechanism Of Action

Madmstfa reacts with various functional groups in organic compounds, including alcohols, amines, and carboxylic acids. The reaction results in the formation of trimethylsilyl derivatives, which are more volatile and amenable to gas chromatography analysis.

Biochemical And Physiological Effects

Madmstfa is not known to have any significant biochemical or physiological effects. It is a relatively stable compound that does not react with biological molecules under normal conditions.

Advantages And Limitations For Lab Experiments

Madmstfa has several advantages for lab experiments. It is a highly reactive compound that can derivatize a wide range of functional groups. It is also a volatile compound that can be easily analyzed by gas chromatography. However, Madmstfa has some limitations. It is a highly reactive compound that can react with water and other protic solvents, which can lead to the formation of unwanted by-products. Madmstfa is also a toxic compound that should be handled with care.

Future Directions

There are several future directions for the use of Madmstfa in scientific research. One direction is the development of new derivatizing agents that are more selective and less reactive than Madmstfa. Another direction is the use of Madmstfa in the analysis of complex organic mixtures, such as metabolomics and proteomics samples. Madmstfa may also be used in the analysis of environmental contaminants and the detection of biomarkers for disease diagnosis.
Conclusion:
Madmstfa is a highly reactive compound that is widely used in scientific research for the analysis of various organic compounds. It is a versatile derivatizing agent that can react with a wide range of functional groups. Madmstfa has several advantages for lab experiments, but it also has some limitations. There are several future directions for the use of Madmstfa in scientific research, including the development of new derivatizing agents and the analysis of complex organic mixtures.

Synthesis Methods

Madmstfa is synthesized by the reaction of N-methyl-N-(trimethylsilyl) trifluoroacetamide (MSTFA) with N,N-dimethylformamide (DMF). The reaction is carried out under anhydrous conditions, and the product is obtained by distillation. The purity of the product is determined by gas chromatography.

Scientific Research Applications

Madmstfa is widely used in scientific research for the analysis of various organic compounds. It is used as a derivatizing agent for the analysis of amino acids, fatty acids, steroids, and other organic compounds. Madmstfa is also used in the analysis of drugs, pesticides, and environmental contaminants.